Cas no 58458-11-0 (2-Amino-6-(trifluoromethyl)benzonitrile)

2-Amino-6-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 2-Amino-6-(trifluoromethyl)benzonitrile

• MDL： MFCD08741381
• InChIKey： HKKKKTUZACXWLU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H5F3N2/c9-8(10,11)6-2-1-3-7(13)5(6)4-12/h1-3H,13H2
• SMILES： C1=CC(=C(C#N)C(=C1)N)C(F)(F)F

Computed Properties

• Exact Mass: 186.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 13

Experimental Properties

• LogP: 2.74048
• PSA: 49.81000
• Boiling Point: 284.0±40.0 ºC (760 Torr),
• Flash Point: 125.5±27.3 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),

2-Amino-6-(trifluoromethyl)benzonitrile Security Information

2-Amino-6-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides